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Compound of Interest

Compound Name: 2-Hydroxyterephthalic acid

Cat. No.: B1213156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxyterephthalic acid (CAS

636-94-2), a substituted aromatic dicarboxylic acid. Also known as 2-Hydroxy-1,4-

benzenedicarboxylic acid or H2BDC-OH, this compound is a derivative of terephthalic acid and

serves as a versatile molecule in various scientific fields.[1] This document details its chemical

and physical properties, primary applications, and relevant experimental protocols.

Core Chemical and Physical Properties
2-Hydroxyterephthalic acid is a white to yellow or orange crystalline solid.[2][3] Its structure

consists of a benzene ring substituted with two carboxylic acid groups and one hydroxyl group.

[1][4] This arrangement of functional groups imparts specific reactivity and makes it a valuable

precursor in synthesis.

Table 1: Physicochemical Properties of 2-Hydroxyterephthalic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1213156?utm_src=pdf-interest
https://www.benchchem.com/product/b1213156?utm_src=pdf-body
https://www.smolecule.com/products/s591740
https://www.benchchem.com/product/b1213156?utm_src=pdf-body
https://cymitquimica.com/cas/636-94-2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB01261134_EN.htm
https://www.smolecule.com/products/s591740
https://www.guidechem.com/encyclopedia/2-hydroxyterephthalic-acid-dic77461.html
https://www.benchchem.com/product/b1213156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 636-94-2 [5][6][7][8][9]

Molecular Formula C₈H₆O₅ [1][5][6][7][8]

Molecular Weight 182.13 g/mol [1][5][6][7][8][10]

Melting Point 312-317 °C [3][7][11][12][13]

Boiling Point (Predicted) 436.9 ± 40.0 °C at 760 mmHg [3][13]

Density (Predicted) 1.612 ± 0.06 g/cm³ [3][13]

pKa (Predicted) 2.56 ± 0.10 [4]

Solubility
Sparingly soluble in water;

Soluble in hot methanol.
[4][14]

Appearance
White to yellow to orange

powder or crystal.
[2][3]

Table 2: Computational Chemistry Data

Descriptor Value Source(s)

SMILES OC(=O)c1ccc(C(O)=O)c(O)c1 [7]

InChI Key
CDOWNLMZVKJRSC-

UHFFFAOYSA-N
[7][9]

Topological Polar Surface Area

(TPSA)
94.83 Å² [5]

LogP 0.7886 [5]

Hydrogen Bond Donors 3 [5]

Hydrogen Bond Acceptors 3 [5]

Rotatable Bonds 2 [5]

Primary Uses and Applications
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2-Hydroxyterephthalic acid is utilized across several domains of chemical science, primarily

driven by its unique structural features.

Precursor for Metal-Organic Frameworks (MOFs): It serves as a functionalized organic linker

in the synthesis of MOFs.[15] The presence of the hydroxyl group allows for post-synthetic

modification and can influence the sorption and selectivity properties of the resulting

framework.[7] These materials have applications in gas storage, separation, and catalysis.[7]

[15]

Polymer Chemistry: The compound is a monomer used in the synthesis of high-performance

polymers.[1][4] Notably, it is a monomer for hydroxyl-modified poly(p-

phenylenebenzobisoxazole) (HPBO) fibers, which exhibit enhanced photostability and are

used in the aerospace and automotive industries.[1][16]

Fluorescent Probe for Hydroxyl Radicals: 2-Hydroxyterephthalic acid is the highly

fluorescent product of the reaction between its non-fluorescent precursor, terephthalic acid,

and hydroxyl radicals (•OH).[1] This property is exploited in environmental chemistry, biology,

and materials science to detect and quantify these highly reactive oxygen species (ROS).[1]

When excited at approximately 310 nm, it emits a strong fluorescence with a maximum

around 425 nm.[1]

Chemical Intermediate: It is used as a building block for the synthesis of more complex

molecules, including pharmaceuticals and agrochemicals.[1]

Proteomics Research: It is described as a carboxylic acid for use in proteomics research.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1213156?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/H1385
https://www.sigmaaldrich.com/US/en/product/aldrich/752525
https://www.sigmaaldrich.com/US/en/product/aldrich/752525
https://www.tcichemicals.com/OP/en/p/H1385
https://www.smolecule.com/products/s591740
https://www.guidechem.com/encyclopedia/2-hydroxyterephthalic-acid-dic77461.html
https://www.smolecule.com/products/s591740
https://www.dakenchem.com/product/cas-no-636-94-2-h2bdc-oh-2-hydroxyterephthalic-acid/
https://www.benchchem.com/product/b1213156?utm_src=pdf-body
https://www.smolecule.com/products/s591740
https://www.smolecule.com/products/s591740
https://www.smolecule.com/products/s591740
https://www.smolecule.com/products/s591740
https://www.scbt.com/p/2-hydroxyterephthalic-acid-636-94-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Applications of 2-Hydroxyterephthalic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-Hydroxyterephthalic acid | 636-94-2 [smolecule.com]

2. CAS 636-94-2: 2-hydroxybenzene-1,4-dicarboxylic acid [cymitquimica.com]

3. 2-hydroxyterephthalic acid CAS#: 636-94-2 [m.chemicalbook.com]

4. Page loading... [guidechem.com]

5. chemscene.com [chemscene.com]

6. 636-94-2|2-Hydroxyterephthalic acid|BLD Pharm [bldpharm.com]

7. 2-Hydroxyterephthalic acid 97 636-94-2 [sigmaaldrich.com]

8. scbt.com [scbt.com]

9. jk-sci.com [jk-sci.com]

10. CAS RN 636-94-2 | Fisher Scientific [fishersci.com]

11. AB281330 | CAS 636-94-2 – abcr Gute Chemie [abcr.com]

12. matrixscientific.com [matrixscientific.com]

13. lumtec.com.tw [lumtec.com.tw]

14. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

15. 2-Hydroxyterephthalic Acid | 636-94-2 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

16. dakenchem.com [dakenchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyterephthalic
Acid (CAS 636-94-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213156#cas-number-636-94-2-properties-and-uses]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1213156?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s591740
https://cymitquimica.com/cas/636-94-2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB01261134_EN.htm
https://www.guidechem.com/encyclopedia/2-hydroxyterephthalic-acid-dic77461.html
https://www.chemscene.com/product/636-94-2.html
https://www.bldpharm.com/products/636-94-2.html
https://www.sigmaaldrich.com/US/en/product/aldrich/752525
https://www.scbt.com/p/2-hydroxyterephthalic-acid-636-94-2
https://www.jk-sci.com/products/a01997997
https://www.fishersci.com/us/en/browse/cas/636-94-2
https://abcr.com/de_en/ab281330
https://www.matrixscientific.com/sds/MxMSDS_075220.pdf
https://lumtec.com.tw/products-view.php?ID=8252
https://images-na.ssl-images-amazon.com/images/I/41ijpd1cxJL.pdf
https://www.tcichemicals.com/OP/en/p/H1385
https://www.tcichemicals.com/OP/en/p/H1385
https://www.dakenchem.com/product/cas-no-636-94-2-h2bdc-oh-2-hydroxyterephthalic-acid/
https://www.benchchem.com/product/b1213156#cas-number-636-94-2-properties-and-uses
https://www.benchchem.com/product/b1213156#cas-number-636-94-2-properties-and-uses
https://www.benchchem.com/product/b1213156#cas-number-636-94-2-properties-and-uses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

